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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B12392681 Get Quote

An in-depth examination of the deuterated insecticide analogue, Methoxyfenozide-d9,

focusing on its principal applications as an internal standard in analytical chemistry and its role

in toxicological and environmental fate studies.

Methoxyfenozide-d9 is the deuterium-labeled form of Methoxyfenozide, a diacylhydrazine

insecticide.[1] The parent compound, Methoxyfenozide, is a highly selective insect growth

regulator that targets lepidopteran pests.[2] It functions by mimicking the insect molting

hormone, 20-hydroxyecdysone, thereby acting as a potent agonist of the ecdysone receptor

complex.[3] This interaction triggers a premature and incomplete molt, leading to the death of

the insect larvae.[4]

The defining characteristic of Methoxyfenozide-d9 is the strategic replacement of nine

hydrogen atoms with deuterium atoms.[3] This isotopic labeling imparts a higher mass to the

molecule without altering its chemical properties, making it an ideal internal standard for

quantitative analysis using mass spectrometry.[1] Its primary application is in research and

development, particularly for the precise quantification of Methoxyfenozide in environmental

and biological samples.[3] It also serves as a crucial tool in studies examining the metabolism

and environmental fate of Methoxyfenozide.[3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Methoxyfenozide-d9 and its parent

compound, Methoxyfenozide, is provided below.
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Property Methoxyfenozide-d9 Methoxyfenozide

IUPAC Name

N-tert-butyl-N'-(3-methoxy-2-

methylbenzoyl)-N'-(3,5-

di(methyl-d3)benzoyl-2,4,6-

d3)hydrazide

N'-tert-butyl-N'-(3,5-

dimethylbenzoyl)-3-methoxy-2-

methylbenzohydrazide

CAS Number 2469014-53-5 161050-58-4

Molecular Formula C₂₂H₁₉D₉N₂O₃ C₂₂H₂₈N₂O₃

Molecular Weight 377.52 g/mol 368.47 g/mol

Appearance White Solid White Powder

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO
Water: 3.3 mg/L; Acetone: 9%

Melting Point Not specified 204-205 °C

Mode of Action: Ecdysone Receptor Signaling
Pathway
Methoxyfenozide exerts its insecticidal effect by activating the ecdysone signaling pathway in a

manner that disrupts normal development. The compound binds to the ecdysone receptor

(EcR), which forms a heterodimer with the ultraspiracle protein (USP). This binding mimics the

natural ligand, 20-hydroxyecdysone, leading to the activation of the receptor complex. The

activated EcR/USP heterodimer then binds to specific DNA sequences known as ecdysone

response elements (EcREs) in the promoter regions of target genes. This initiates the

transcription of a cascade of genes involved in the molting process, causing the larva to

undergo a lethal, premature molt.
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Figure 1: Methoxyfenozide mode of action via the ecdysone signaling pathway.

Experimental Protocols: Quantification of
Methoxyfenozide using Methoxyfenozide-d9
The primary use of Methoxyfenozide-d9 is as an internal standard for the accurate

quantification of Methoxyfenozide residues in various matrices. Below is a generalized

experimental protocol based on common liquid chromatography-tandem mass spectrometry

(LC-MS/MS) methods.

1. Sample Preparation (QuEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and

Safe)

Extraction:

Weigh 5-15 g of a homogenized sample (e.g., soil, fruit, vegetable) into a 50 mL centrifuge

tube.
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Add a known amount of Methoxyfenozide-d9 internal standard solution.

Add 10 mL of acetonitrile (with 1% acetic acid for certain matrices).

Add QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrate).

Shake vigorously for 1 minute and centrifuge at >1500 rcf for 1 minute.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the supernatant (e.g., 6 mL) to a d-SPE tube containing a cleanup

sorbent (e.g., primary secondary amine (PSA), C18, and MgSO₄).

Vortex for 30 seconds and centrifuge at >1500 rcf for 1 minute.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS

analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used (e.g., 50 mm x 2.1 mm, 1.8

µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 20 µL.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

Methoxyfenozide and Methoxyfenozide-d9. For example:

Methoxyfenozide: m/z 369.2 → 149.1 (quantitative), 369.2 → 313.3 (qualitative)[5]

Methoxyfenozide-d9: The precursor ion will be shifted by +9 (m/z 378.2), and the

fragment ions may or may not be shifted depending on the location of the deuterium

labels.

3. Quantification

The concentration of Methoxyfenozide in the sample is determined by comparing the peak area

ratio of the analyte to the internal standard (Methoxyfenozide-d9) against a calibration curve

prepared with known concentrations of Methoxyfenozide and a constant concentration of

Methoxyfenozide-d9.

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of Methoxyfenozide

residues in environmental or food samples using Methoxyfenozide-d9 as an internal standard.
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Figure 2: General workflow for pesticide residue analysis using an internal standard.

Data Presentation: Analytical Method Performance
The use of Methoxyfenozide-d9 as an internal standard significantly improves the accuracy

and precision of analytical methods by compensating for matrix effects and variations in

extraction recovery and instrument response. The table below summarizes typical performance

data for LC-MS/MS methods for Methoxyfenozide analysis.
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Matrix
Fortification
Level (ppm)

Mean
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Quantitation
(LOQ) (ppm)

Fruits 0.01 - 1.0 72 - 129 < 15 0.010

Vegetables 0.05 - 1.0 85 - 115 < 10 0.050

Mint 0.05 - 1.0 90 - 110 < 10 0.050

Soil 0.01 - 0.1 89.8 - 105 3.3 - 7.5 0.01

Water 0.01 - 0.1 83.5 - 110.3 < 10 0.012

Data compiled from multiple sources.[5][6][7]

In conclusion, Methoxyfenozide-d9 is an indispensable tool for researchers and analytical

scientists working with its non-deuterated counterpart. Its use as an internal standard ensures

the reliability and accuracy of quantitative data, which is crucial for regulatory compliance,

environmental monitoring, and food safety assessment. The detailed understanding of its

parent compound's mode of action provides a basis for its application in broader toxicological

and ecological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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